Cas no 1250601-89-8 ((4-chloro-3-fluorophenyl)methyl(2-methylpropyl)amine)

(4-chloro-3-fluorophenyl)methyl(2-methylpropyl)amine structure
1250601-89-8 structure
Product Name:(4-chloro-3-fluorophenyl)methyl(2-methylpropyl)amine
CAS No:1250601-89-8
MF:C11H15ClFN
MW:215.694905519485
CID:5177740
PubChem ID:61649218
Update Time:2023-11-24

(4-chloro-3-fluorophenyl)methyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

    • [(4-Chloro-3-fluorophenyl)methyl](2-methylpropyl)amine
    • Benzenemethanamine, 4-chloro-3-fluoro-N-(2-methylpropyl)-
    • (4-chloro-3-fluorophenyl)methyl(2-methylpropyl)amine
    • Inchi: 1S/C11H15ClFN/c1-8(2)6-14-7-9-3-4-10(12)11(13)5-9/h3-5,8,14H,6-7H2,1-2H3
    • InChI Key: ZCLGNRAIOPWCGW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1F)CNCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 163
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12

(4-chloro-3-fluorophenyl)methyl(2-methylpropyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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